Cas no 2680846-82-4 (benzyl N-(5-chloro-4-hydroxypyrimidin-2-yl)carbamate)

• Product Name: benzyl N-(5-chloro-4-hydroxypyrimidin-2-yl)carbamate
• CAS No: 2680846-82-4
• MF: C₁₂H₁₀ClN₃O₃
• MW: 279.679101467133
• CID: 5980640
• PubChem ID: 165912692
• Update Time: 2025-06-08

benzyl N-(5-chloro-4-hydroxypyrimidin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28285827
• benzyl N-(5-chloro-4-hydroxypyrimidin-2-yl)carbamate
• 2680846-82-4

• Inchi： 1S/C12H10ClN3O3/c13-9-6-14-11(15-10(9)17)16-12(18)19-7-8-4-2-1-3-5-8/h1-6H,7H2,(H2,14,15,16,17,18)
• InChI Key： VFFMLGKOSOBHHI-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(NC1=O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 279.0410689g/mol
• Monoisotopic Mass: 279.0410689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.8Ų

Additional information on benzyl N-(5-chloro-4-hydroxypyrimidin-2-yl)carbamate

Recent Advances in the Study of Benzyl N-(5-chloro-4-hydroxypyrimidin-2-yl)carbamate (CAS: 2680846-82-4)

Benzyl N-(5-chloro-4-hydroxypyrimidin-2-yl)carbamate (CAS: 2680846-82-4) is a pyrimidine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting nucleotide metabolism and enzyme inhibition. Recent studies have explored its potential applications in drug discovery, with a focus on its role as a building block for novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of benzyl N-(5-chloro-4-hydroxypyrimidin-2-yl)carbamate in the development of selective kinase inhibitors. The research demonstrated that modifications to the pyrimidine core structure, including the introduction of the 5-chloro and 4-hydroxy substituents, significantly enhanced binding affinity to target kinases involved in cancer pathways. The compound's unique chemical properties make it a versatile scaffold for further derivatization.

Another significant advancement was reported in a 2024 ACS Chemical Biology paper, which investigated the compound's role in modulating nucleotide-sensing enzymes. The study revealed that benzyl N-(5-chloro-4-hydroxypyrimidin-2-yl)carbamate acts as a competitive inhibitor of certain purine-metabolizing enzymes, suggesting potential applications in treating metabolic disorders and inflammatory diseases. Structural analysis showed that the carbamate group plays a critical role in enzyme interaction.

Recent synthetic approaches have also improved the efficiency of producing benzyl N-(5-chloro-4-hydroxypyrimidin-2-yl)carbamate. A 2023 Organic Process Research & Development article described a novel catalytic method that reduces byproduct formation and increases yield to over 85%. This advancement is particularly relevant for scaling up production for preclinical and clinical studies.

Looking forward, researchers are exploring the compound's potential in prodrug design and targeted drug delivery systems. Preliminary data from unpublished studies suggest that the hydroxyl group at the 4-position can be selectively modified to improve pharmacokinetic properties while maintaining biological activity. These developments position benzyl N-(5-chloro-4-hydroxypyrimidin-2-yl)carbamate as a promising candidate for future drug development programs.